Cas no 2092336-32-6 ((4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol)

• Product Name: (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol
• CAS No: 2092336-32-6
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 6794228
• PubChem ID: 131549287
• Update Time: 2025-06-12

(4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2092336-32-6
• MFCD34756882
• (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol

• Inchi： 1S/C9H11FO2S/c1-12-7-3-6(5-11)4-8(13-2)9(7)10/h3-4,11H,5H2,1-2H3
• InChI Key： CZJDIBMCQHUZNA-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=CC(CO)=C1)OC)F

Computed Properties

• Exact Mass: 202.04637893g/mol
• Monoisotopic Mass: 202.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.8Ų

Additional information on (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol

Comprehensive Overview of (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol (CAS No. 2092336-32-6)

(4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol, with the CAS number 2092336-32-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl methanol derivatives, which are known for their versatile applications in drug discovery and material science. The presence of fluoro, methoxy, and methylthio substituents on the phenyl ring enhances its reactivity and potential utility in various synthetic pathways.

In recent years, the demand for fluorinated aromatic compounds like (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol has surged due to their unique physicochemical properties. Researchers are particularly interested in how the fluoro group influences the compound's bioavailability and metabolic stability, making it a promising candidate for medicinal chemistry. Additionally, the methylthio moiety introduces sulfur-based functionality, which is increasingly explored in catalysis and polymer science.

The synthesis of CAS 2092336-32-6 typically involves multi-step organic reactions, including halogenation, etherification, and reduction. These processes are optimized to achieve high yields and purity, which are critical for industrial-scale production. The compound's molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, confirming its identity and stability under various conditions.

One of the most frequently asked questions about (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol is its role in green chemistry. With the growing emphasis on sustainable practices, researchers are investigating eco-friendly synthesis routes for this compound. For instance, microwave-assisted synthesis and biocatalysis are emerging as viable alternatives to traditional methods, reducing energy consumption and waste generation.

Another hot topic is the potential application of 2092336-32-6 in electronic materials. The compound's aromatic core and functional groups make it a suitable building block for organic semiconductors and liquid crystals. Its ability to form stable thin films and interact with other conductive materials is being explored for next-generation optoelectronic devices.

From a commercial perspective, (4-Fluoro-3-methoxy-5-(methylthio)phenyl)methanol is supplied by several specialty chemical manufacturers. Buyers often inquire about its storage conditions, shelf life, and handling precautions. Proper storage in a cool, dry place under inert atmosphere is recommended to maintain its integrity. The compound is typically available in research quantities, with custom synthesis options for larger-scale needs.

In summary, CAS 2092336-32-6 represents a fascinating intersection of organic synthesis, materials science, and pharmaceutical research. Its unique structural features and broad applicability make it a valuable asset for scientists and engineers alike. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.